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Compound of Interest

Compound Name: Zafirlukast-13C,d6

Cat. No.: B12401823

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Zafirlukast-
13C,d6, an isotopically labeled analog of the asthma therapeutic, Zafirlukast. This document is
intended to serve as a comprehensive resource, offering precise data and methodologies
relevant to its molecular properties.

Introduction to Zafirlukast and Its Isotopically
Labeled Analog

Zafirlukast is a synthetic, selective, and orally active leukotriene receptor antagonist used in the
management of asthma.[1][2] It functions by blocking the action of cysteinyl leukotrienes at the
CysLT1 receptor, thereby mitigating airway constriction, mucus production, and inflammation.
[2] For advanced research in pharmacokinetics, metabolism, and as an internal standard in
analytical assays, isotopically labeled versions of Zafirlukast are employed. Zafirlukast-13C,d6
is one such version, where specific atoms have been replaced by their heavier isotopes. This
labeling provides a distinct mass signature that is invaluable for mass spectrometry-based
detection and quantification.

Molecular Composition and Weight

The introduction of stable isotopes—specifically one Carbon-13 (23C) atom and six Deuterium
(d or 2H) atoms—alters the molecular weight of the parent compound, Zafirlukast.
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Quantitative Data Summary

The molecular formulas and weights of Zafirlukast and its isotopically labeled analog are
summarized in the table below for direct comparison.

Compound Molecular Formula Molecular Weight ( g/mol )
Zafirlukast C31H33N306S 575.68[3]
Zafirlukast-13C,d6 C3013CH27DsN306S 582.70[4][5][6]

Experimental Protocols: Molecular Weight Calculation

The molecular weight of a chemical compound is a fundamental physical property calculated
by summing the atomic weights of its constituent atoms. For isotopically labeled compounds
like Zafirlukast-13C,d6, the masses of the specific isotopes must be used in the calculation.

Methodology:

« |dentify the Molecular Formula: The molecular formula for Zafirlukast-13C,d6 is
C3013CH27D6sN306S.[3][4][5]

o Determine Atomic Weights of Constituent Atoms:
o Carbon (C): ~12.011 amu
o Carbon-13 (33C): ~13.00335 amu
o Hydrogen (H): ~1.008 amu
o Deuterium (D): ~2.014 amu
o Nitrogen (N): ~14.007 amu
o Oxygen (O): ~16.000 amu
o Sulfur (S): ~32.06 amu

o Calculate the Total Molecular Weight:
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o (30 x Atomic Weight of C) + (1 x Atomic Weight of 3C) + (27 x Atomic Weight of H) + (6 x
Atomic Weight of D) + (3 x Atomic Weight of N) + (6 x Atomic Weight of O) + (1 x Atomic
Weight of S)

o (30 x 12.011) + (1 x 13.00335) + (27 x 1.008) + (6 x 2.014) + (3 x 14.007) + (6 x 16.000)
+ (1 x 32.06)

o 360.33 + 13.00335 + 27.216 + 12.084 + 42.021 + 96.000 + 32.06 = 582.71435 g/mol

This calculated value is in close agreement with the reported molecular weight of approximately
582.70 g/mol .[4][6]

Visualization of Isotopic Labeling

The following diagram illustrates the conceptual relationship between the parent compound,
Zafirlukast, and its isotopically labeled derivative, Zafirlukast-13C,d6.

Isotopic Labeling Process

Zafirlukast
(C31H33N306S)

MW: 575.68

Isotopic Substitution
+113C, +6 D, -1 C, -6 H)

Zafirlukast-13C,d6

(C30_13CH27D6N306S)
MW: 582.70

Click to download full resolution via product page

Caption: Relationship between Zafirlukast and its isotopically labeled form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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